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Abstract

This technical guide provides a comprehensive overview of the compound associated with
CAS number 112193-35-8, identified as GSK1016790A. It is a potent and selective agonist of
the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel
involved in a multitude of physiological processes. This document details the physicochemical
properties, mechanism of action, key signaling pathways, and diverse research applications of
GSK1016790A. Furthermore, it presents detailed experimental protocols for cellular assays
commonly employed in the study of this compound and its effects on TRPV4.

Introduction

GSK1016790A has emerged as a critical pharmacological tool for elucidating the physiological
and pathophysiological roles of the TRPV4 channel.[1] TRPV4 is a polymodal ion channel
activated by a wide range of stimuli, including mechanical stress, moderate heat, and
endogenous ligands. Its ubiquitous expression allows it to participate in diverse functions such
as vascular tone regulation, osmoregulation, and sensory transduction. GSK1016790A's high
potency and selectivity for TRPV4 make it an invaluable asset for in vitro and in vivo
investigations into these processes.[2]

Physicochemical Properties of GSK1016790A
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A summary of the key physicochemical properties of GSK1016790A is presented in the table
below.

Property Value Reference

N-[(1S)-1-[[4-[(2S)-2-[[(2,4-
Dichlorophenyl)sulfonyllamino]
-3-hydroxy-1-oxopropyl]-1-

IUPAC Name ) Y .y propyl [2]
piperazinyl]carbonyl]-3-
methylbutyl]benzo[b]thiophene

-2-carboxamide

Synonyms GSK101 [3]
942206-85-1 (for

CAS Number [2]
GSK1016790A)

Molecular Formula C28H32CI2N406S2 [4]

Molecular Weight 655.61 g/mol [4]

Appearance White solid [3]

Purity 297% (HPLC) [2]

- Soluble in DMSO (>10
Solubility [31[4]
mg/mL), Ethanol (100 mM)

Storage Store at -20°C [4]

Mechanism of Action and Signhaling Pathways

GSK1016790A acts as a potent agonist at the TRPV4 channel, inducing a conformational
change that opens the channel pore and allows for the influx of cations, primarily Ca2+, into the
cell.[1] This initial influx of calcium triggers a cascade of downstream signaling events that vary
depending on the cell type and context.

Primary Activation and Calcium Influx

The primary mechanism of action is the direct binding of GSK1016790A to the TRPV4 channel,
leading to its activation. This results in a rapid and significant increase in intracellular calcium
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concentration ([Ca2+]i).[5] The EC50 for GSK1016790A-induced Ca2+ influx has been
reported to be in the low nanomolar range in various cell types, highlighting its high potency.[1]

[2]

Downstream Signaling Cascades

The elevation in intracellular calcium initiates a variety of signaling pathways, including:

e Phospholipase C (PLC) and Protein Kinase C (PKC): Increased [Ca2+]i can activate PLC,
which in turn generates diacylglycerol (DAG) and inositol trisphosphate (IP3). DAG activates
PKC, a family of kinases that phosphorylate a wide array of protein targets, influencing
cellular processes like proliferation, differentiation, and apoptosis.[6]

e Phosphoinositide 3-Kinase (PI3K): PI3K is another key signaling molecule that can be
activated downstream of TRPV4. The PI3K pathway is crucial for cell survival, growth, and
proliferation.[7]

» RhoA Signaling: The small GTPase RhoA has been implicated in the GSK1016790A-induced
endocytosis of TRPV4 channels, a process that can modulate the cellular response to
sustained agonist exposure.[7][8]

e eNOS and AMPK Activation in Endothelial Cells: In endothelial cells, GSK1016790A-
mediated Ca2+ influx leads to the phosphorylation and activation of endothelial nitric oxide
synthase (eNOS) and AMP-activated protein kinase (AMPK). This results in the production of
nitric oxide (NO), a key signaling molecule in vasodilation.[9]

Signaling Pathway Diagram

Caption: GSK1016790A-induced TRPV4 signaling cascade.

Research and Applications

GSK1016790A is utilized across various research fields to investigate the role of TRPV4 in
health and disease.

Vascular Biology
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A significant area of research involves the role of TRPV4 in the vascular endothelium.
GSK1016790A has been used to demonstrate that TRPV4 activation leads to vasodilation
through an endothelium-dependent mechanism involving NO production.[9] Studies have also
explored its potential in mitigating atherosclerosis by inhibiting monocyte adhesion to
endothelial cells.[9]

Neurobiology

In the nervous system, GSK1016790A is used to study the function of TRPV4 in sensory
neurons, where it is implicated in mechanosensation and nociception. It is also used to
investigate the role of TRPV4 in astrocytes and its contribution to neurovascular coupling.

Respiratory and Renal Physiology

Researchers have employed GSK1016790A to explore the function of TRPV4 in the lungs,
where it is involved in regulating pulmonary vascular permeability, and in the kidneys, where it
plays a role in osmoregulation and ion transport.

Experimental Protocols

Detailed methodologies for key experiments involving GSK1016790A are provided below.

Intracellular Calcium Imaging

This protocol describes the measurement of changes in intracellular calcium concentration in
response to GSK1016790A using a fluorescent calcium indicator.

Materials:

e Cells expressing TRPV4 (e.g., HEK293-TRPV4 or primary endothelial cells)
e Fluo-4 AM or Fura-2 AM calcium indicator

e Pluronic F-127

e Hanks' Balanced Salt Solution (HBSS) with and without Ca2+

e GSK1016790A stock solution (in DMSO)
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e Fluorescence microscope or plate reader
Procedure:

o Cell Seeding: Seed cells onto glass-bottom dishes or 96-well plates and culture until they
reach the desired confluency.

e Dye Loading:

o Prepare a loading buffer containing Fluo-4 AM (e.g., 2-5 uM) and Pluronic F-127 (e.g.,
0.02%) in HBSS.

o Remove the culture medium, wash the cells with HBSS, and incubate with the loading
buffer for 30-60 minutes at 37°C.

e Washing: Wash the cells twice with HBSS to remove excess dye.

o Baseline Measurement: Acquire baseline fluorescence images or readings for 1-2 minutes to
establish a stable baseline.

e Agonist Application: Add GSK1016790A to the desired final concentration and continue
recording the fluorescence signal.

o Data Analysis:
o For Fluo-4, calculate the change in fluorescence intensity relative to the baseline (AF/FO).

o For Fura-2, calculate the ratio of fluorescence emission at 340 nm and 380 nm excitation.

Experimental Workflow: Calcium Imaging

Caption: Workflow for a typical calcium imaging experiment.

Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the procedure for recording TRPV4-mediated currents activated by
GSK1016790A.

Materials:
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e Cells expressing TRPV4
» Patch-clamp rig (amplifier, micromanipulator, microscope)
» Borosilicate glass capillaries for pipette fabrication

o Extracellular (bath) solution (e.g., containing in mM: 140 NaCl, 5 KClI, 2 CaCl2, 1 MgCl2, 10
HEPES, 10 Glucose, pH 7.4)

e Intracellular (pipette) solution (e.g., containing in mM: 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-
ATP, 0.3 Na-GTP, pH 7.2)

e GSK1016790A stock solution
Procedure:

o Pipette Preparation: Pull glass capillaries to create micropipettes with a resistance of 3-5 MQ
when filled with intracellular solution.

o Cell Preparation: Place the culture dish with cells on the microscope stage and perfuse with
extracellular solution.

o Seal Formation: Approach a cell with the micropipette and apply gentle suction to form a
high-resistance (>1 GQ) seal (giga-seal).

» Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under
the pipette tip to achieve the whole-cell configuration.

e Current Recording:
o Clamp the cell membrane at a holding potential (e.g., -60 mV).

Record baseline currents.

o

[e]

Perfuse the cell with the extracellular solution containing the desired concentration of
GSK1016790A.

[e]

Record the inward current elicited by the agonist.
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» Data Analysis: Measure the amplitude and kinetics of the GSK1016790A-activated currents.

Conclusion

GSK1016790A is a powerful and selective pharmacological tool that has been instrumental in
advancing our understanding of TRPV4 channel function. Its high potency and well-
characterized mechanism of action make it an essential compound for researchers in academia
and industry. This guide provides a foundational resource for professionals working with
GSK1016790A, offering key data and experimental protocols to facilitate further research and
drug development efforts targeting the TRPV4 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679844#cas-number-112193-35-8-research-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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